Cas no 2680747-05-9 (Benzyl 3-(4-bromo-2-chlorophenyl)-3-hydroxyazetidine-1-carboxylate)

• Product Name: Benzyl 3-(4-bromo-2-chlorophenyl)-3-hydroxyazetidine-1-carboxylate
• CAS No: 2680747-05-9
• MF: C₁₇H₁₅BrClNO₃
• MW: 396.66290307045
• CID: 5623086
• PubChem ID: 165938795
• Update Time: 2025-10-24

Benzyl 3-(4-bromo-2-chlorophenyl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680747-05-9
• benzyl 3-(4-bromo-2-chlorophenyl)-3-hydroxyazetidine-1-carboxylate
• EN300-28303045
• Benzyl 3-(4-bromo-2-chlorophenyl)-3-hydroxyazetidine-1-carboxylate

• Inchi： 1S/C17H15BrClNO3/c18-13-6-7-14(15(19)8-13)17(22)10-20(11-17)16(21)23-9-12-4-2-1-3-5-12/h1-8,22H,9-11H2
• InChI Key： KJYBHKGABVQROJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C1(CN(C(=O)OCC2C=CC=CC=2)C1)O

Computed Properties

• Exact Mass: 394.99238g/mol
• Monoisotopic Mass: 394.99238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 3-(4-bromo-2-chlorophenyl)-3-hydroxyazetidine-1-carboxylate

Exploring the Properties and Applications of Benzyl 3-(4-bromo-2-chlorophenyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 2680747-05-9)

In the realm of pharmaceutical and organic chemistry, Benzyl 3-(4-bromo-2-chlorophenyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 2680747-05-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its azetidine core and substituted phenyl ring, is a subject of interest for researchers exploring novel drug candidates and synthetic intermediates. Its molecular formula and intricate architecture make it a valuable asset in medicinal chemistry, particularly in the development of targeted therapies.

The 4-bromo-2-chlorophenyl moiety in this compound is a key structural element that contributes to its reactivity and binding affinity. This feature aligns with current trends in drug discovery, where halogenated aromatic rings are often employed to enhance pharmacokinetic properties. Researchers are increasingly focusing on such halogenated compounds due to their ability to improve metabolic stability and target engagement, making Benzyl 3-(4-bromo-2-chlorophenyl)-3-hydroxyazetidine-1-carboxylate a relevant subject in modern pharmaceutical studies.

One of the most discussed topics in chemical synthesis today is the optimization of azetidine derivatives for therapeutic use. The 3-hydroxyazetidine scaffold in this compound is particularly noteworthy, as it offers a balance between ring strain and functional versatility. This has led to a surge in searches for "azetidine-based drug candidates" and "hydroxyazetidine synthesis," reflecting the growing demand for innovative building blocks in drug development. The benzyl carboxylate group further enhances the compound's utility as a protecting group in multi-step syntheses, a feature highly valued in organic chemistry.

From a synthetic perspective, CAS No. 2680747-05-9 represents an interesting case study in stereoselective synthesis. The presence of both a hydroxyl group and a halogenated aromatic system creates opportunities for diverse chemical transformations. Recent publications have highlighted the importance of such chiral azetidines in asymmetric catalysis, a hot topic in green chemistry circles. This aligns with the broader industry shift toward sustainable and atom-economical synthetic methods, making the compound a potential candidate for "green synthesis" applications.

The pharmaceutical industry's ongoing quest for bioactive heterocycles has put compounds like Benzyl 3-(4-bromo-2-chlorophenyl)-3-hydroxyazetidine-1-carboxylate in the spotlight. With increasing searches for "small molecule modulators" and "fragment-based drug discovery," this molecule's balanced molecular weight and multiple functional groups make it an attractive starting point for lead optimization. Its structural features are particularly relevant to current research areas such as kinase inhibition and GPCR modulation, which dominate recent medicinal chemistry literature.

Analytical characterization of CAS 2680747-05-9 presents its own set of interesting challenges and opportunities. The compound's chromatographic behavior and spectroscopic properties are subjects of methodological interest, especially with the rising popularity of advanced techniques like LC-MS and NMR spectroscopy in compound identification. These aspects are frequently searched by analytical chemists looking for "structure elucidation techniques" and "impurity profiling methods," making the compound's analytical profile a valuable reference point.

In the context of intellectual property and chemical innovation, Benzyl 3-(4-bromo-2-chlorophenyl)-3-hydroxyazetidine-1-carboxylate represents the type of specialty chemical that often appears in patent literature. The unique combination of its substituent pattern and ring system makes it a potential candidate for proprietary drug formulations. This connects to the growing commercial interest in "patentable chemical entities" and "novel pharmaceutical intermediates," search terms that have seen increased activity in recent years.

The compound's potential extends beyond pharmaceuticals into materials science, where functionalized azetidines are being explored for their polymer modification capabilities. This multidisciplinary applicability addresses current trends in "multipurpose chemical building blocks" searches, reflecting the chemical industry's drive toward versatile intermediates. The hydroxyl group in particular offers handles for further derivatization, making the compound adaptable to various application needs.

As research into saturated nitrogen heterocycles continues to expand, Benzyl 3-(4-bromo-2-chlorophenyl)-3-hydroxyazetidine-1-carboxylate stands as an important example of this chemical class. Its study contributes to the broader understanding of ring conformation effects on biological activity, a subject of numerous recent publications. For scientists searching "conformation-activity relationships" or "bioactive small rings," this compound offers valuable insights into how structural constraints influence molecular interactions.

Looking toward future applications, the compound's synthetic accessibility and structural diversity position it well for continued investigation. With the pharmaceutical industry's emphasis on "druggable chemical space" and "lead-like compounds," molecules like CAS 2680747-05-9 will likely remain relevant in chemical research. Its balanced properties exemplify the current paradigm in medicinal chemistry that values complexity while maintaining synthetic feasibility.